Cas no 892262-72-5 (N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}methyl)benzamide)

• Product Name: N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}methyl)benzamide
• CAS No: 892262-72-5
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 5439748
• Update Time: 2025-10-15

N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-[(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)methyl]benzamide
• N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}methyl)benzamide

• Inchi： 1S/C21H23N3O3S/c25-19(22-16-5-3-1-2-4-6-16)15-9-7-14(8-10-15)13-24-20(26)18-17(11-12-28-18)23-21(24)27/h7-12,16H,1-6,13H2,(H,22,25)(H,23,27)
• InChI Key： QMJVLHBBMMGACE-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCC1)(=O)C1=CC=C(CN2C(=O)NC3C=CSC=3C2=O)C=C1

Additional information on N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}methyl)benzamide

Professional Introduction to N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide (CAS No. 892262-72-5)

N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 892262-72-5, represents a novel molecular entity with a complex structural framework that includes a benzamide moiety and a thienopyrimidine core. The presence of these functional groups suggests potential biological activities that have been the subject of extensive research and investigation.

The benzamide group is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. In contrast, the thienopyrimidine scaffold is recognized for its role in various biological pathways, including those relevant to cancer and infectious diseases. The combination of these structural elements in N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide positions it as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have indicated that the benzamide moiety may interact with protease enzymes, which are critical in various metabolic pathways. Additionally, the thienopyrimidine ring has shown potential in inhibiting kinases and other enzymes involved in cell signaling pathways. These interactions are of particular interest in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

The synthesis of N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to produce this compound in higher yields and purities. These advancements are crucial for conducting thorough biological evaluations and optimizing lead compounds for clinical development.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines by inducing apoptosis and inhibiting proliferation. The benzamide group appears to play a role in stabilizing the compound’s binding affinity to its target proteins, while the thienopyrimidine core contributes to its cytotoxic effects. Further research is needed to fully characterize its mechanism of action and identify potential side effects.

The potential therapeutic applications of N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide extend beyond oncology. Its structural features suggest that it may also be effective against inflammatory conditions and infectious diseases. For instance, the benzamide moiety has been shown to modulate inflammatory responses by interacting with cyclooxygenase enzymes. Meanwhile, the thienopyrimidine scaffold has demonstrated antimicrobial properties against certain resistant strains of bacteria. These findings highlight the compound’s versatility as a therapeutic agent.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is expected to accelerate the development of novel compounds like this one. AI-driven platforms can predict biological activities and optimize molecular structures more efficiently than traditional methods. This synergy between computational tools and experimental chemistry is poised to transform how new drugs are discovered and developed.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical trials. The journey from bench to market for compounds such as N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide involves meticulous evaluation by regulatory agencies to ensure that they meet stringent standards before being approved for human use. Collaborative efforts between academia and industry are essential in navigating these regulatory pathways efficiently.

In conclusion，N-cycloheptyl-4-({2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)benzamide (CAS No.892262- 72 5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features，combined with promising preliminary results，make it a compelling subject for further investigation。 As research continues，this compound is likely to play an important role in the development of next-generation therapeutics。